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Compound of Interest

Compound Name: (S)-BMS-378806

Cat. No.: B12399421

Get Quote

This document provides crucial safety and logistical information for the proper handling and

disposal of the investigational anti-HIV-1 compound (S)-BMS-378806. The following

procedures are designed for researchers, scientists, and drug development professionals to

ensure the safe management of this compound in a laboratory setting, in accordance with

general principles of chemical and pharmaceutical waste disposal.

Chemical and Safety Data
While a specific Safety Data Sheet (SDS) for (S)-BMS-378806 is not publicly available, the

following information has been compiled from various sources. It is important to note that as an

investigational compound, full toxicological and environmental hazard data may not be

available. Therefore, it should be handled with care, assuming it is a potentially hazardous

substance.
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Property Value

Chemical Name

1-[(2R)-4-benzoyl-2-methylpiperazin-1-yl]-2-{4-

methoxy-1H-pyrrolo[2,3-b]pyridin-3-yl}ethane-

1,2-dione

Molecular Formula C22H22N4O4

Molecular Weight 406.43 g/mol

Known Hazards

No significant cytotoxicity was observed in 14

cell types tested (CC50 >225 μM)[1]. Well-

tolerated in rats and dogs in short-term

studies[2].

Regulatory Status

Investigational drug. Disposal must comply with

the Federal Resource Conservation and

Recovery Act (RCRA) and local regulations for

chemical and pharmaceutical waste[3][4].

Step-by-Step Disposal Protocol
The disposal of (S)-BMS-378806, as with any investigational drug, must be conducted in a

manner that ensures the safety of laboratory personnel and minimizes environmental impact.

The recommended method for disposal is incineration by a licensed hazardous waste

management company.

1. Personal Protective Equipment (PPE):

Always wear appropriate PPE, including a lab coat, safety glasses with side shields, and

chemical-resistant gloves, when handling (S)-BMS-378806 in any form (solid, solution, or

waste).

2. Waste Segregation and Collection:

Solid Waste:

Collect unused or expired (S)-BMS-378806 powder in its original container or a clearly

labeled, sealed, and chemically compatible container.
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Contaminated materials such as weighing paper, gloves, and pipette tips should be

collected in a dedicated, sealed plastic bag or container labeled as "Hazardous Chemical

Waste" and with the full chemical name.

Liquid Waste:

Collect solutions of (S)-BMS-378806 in a dedicated, leak-proof, and shatter-resistant

container.

The container must be clearly labeled as "Hazardous Chemical Waste" with the full

chemical name and approximate concentration.

Do not mix with other chemical waste streams unless compatibility is confirmed.

Empty Containers:

Empty containers that held (S)-BMS-378806 should be triple-rinsed with a suitable

solvent. The first rinseate must be collected and disposed of as hazardous liquid waste.

Subsequent rinses can typically be disposed of down the drain, but institutional policies

should be followed.

After rinsing, deface or remove the original label and dispose of the container according to

your institution's guidelines for clean lab glass or plastic.

3. Labeling:

All waste containers must be clearly labeled with:

The words "Hazardous Waste"

The full chemical name: "(S)-BMS-378806"

The primary hazard(s) (if known, otherwise list as "Chemical Waste for Incineration")

The date the waste was first added to the container.

4. Storage:
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Store waste containers in a designated satellite accumulation area within the laboratory.

Ensure containers are kept closed except when adding waste.

Store in secondary containment to prevent spills.

Do not accumulate more than 55 gallons of hazardous waste or 1 quart of acutely hazardous

waste in the laboratory.

5. Disposal Request and Pickup:

Once the waste container is full or has been in storage for the maximum allowed time per

institutional policy (typically 90-180 days), arrange for pickup through your institution's

Environmental Health and Safety (EHS) office or a contracted professional waste disposal

service.

Do not dispose of (S)-BMS-378806 down the drain or in the regular trash.[5]

The waste will be transported to a licensed facility for incineration, which is the standard and

recommended disposal method for non-hazardous investigational drugs to ensure complete

destruction.[3]

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of (S)-
BMS-378806.
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Caption: Disposal workflow for (S)-BMS-378806.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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